Cas no 42734-15-6 (Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)-)
Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)-
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- Inchi: 1S/C11H12N2O/c14-10(9-5-2-1-3-6-9)11-12-7-4-8-13-11/h1-3,5-6H,4,7-8H2,(H,12,13)
- InChI Key: CLXZEJLDIUQYPQ-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1)(C1NCCCN=1)=O
Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8645308-1.0g |
2-benzoyl-1,4,5,6-tetrahydropyrimidine |
42734-15-6 | 95% | 1.0g |
$0.0 | 2023-02-01 |
Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)-
Recent Advances in the Study of Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- (CAS: 42734-15-6)
Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- (CAS: 42734-15-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activities, and mechanisms of action, providing valuable insights for drug development and biomedical applications.
One of the key areas of research has focused on the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- exhibits inhibitory effects on certain enzymes involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.
Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's anticancer properties. Researchers found that Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- induces apoptosis in cancer cell lines by targeting key signaling molecules. The study employed high-throughput screening and proteomic analysis to identify the compound's molecular targets, paving the way for further optimization and preclinical evaluation.
In addition to its therapeutic potential, the synthetic pathways for Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- have also been a subject of recent research. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis method that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production and future clinical applications.
Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is also exploring the compound's interactions with other biomolecules and its potential use in combination therapies.
In conclusion, Methanone, phenyl(1,4,5,6-tetrahydro-2-pyrimidinyl)- (CAS: 42734-15-6) represents a promising candidate for further investigation in the fields of drug discovery and chemical biology. Its diverse biological activities and recent advancements in synthesis methodologies underscore its potential as a valuable tool for therapeutic development. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in vivo to unlock its full clinical potential.
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